Boc-8-Aoc-OH
Cat. No. B558651
Key on ui cas rn:
30100-16-4
M. Wt: 259,34 g/mole
InChI Key: FPRZYWCRQHFPSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08338643B2
Procedure details
NH2—(CH2)7—COOH (5.00 g, 31.4 mmol), (BOC)2O (7.52 g, 34.5 mmol) and triethylamine (3.48 g, 34.5 mmol) were dissolved in 200 mL of methanol, and the mixture was stirred at 60° C. for 12 hours. After the reaction completed, methanol was removed under reduced pressure, and the obtained material was redissolved in 100 mL of ethyl acetate. Then, the resultant solution was subjected to separation using 0.2 mol/l HCl (twice) and water (twice), and dehydrating was carried out with anhydrous sodium sulfate. After that, recrystallization with hexane at 4° C. and collection using a glass filter (G6) were performed, thereby obtaining Boc-NH—(CH2)7—COOH (5.93 g, 22.9 mmol, yield: 73%).
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][C:9]([OH:11])=[O:10].[O:12](C(OC(C)(C)C)=O)[C:13]([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=O.C(N(CC)CC)C>CO>[C:13]([NH:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][C:9]([OH:11])=[O:10])([O:15][C:16]([CH3:19])([CH3:18])[CH3:17])=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
NCCCCCCCC(=O)O
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|
Name
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|
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Quantity
|
7.52 g
|
|
Type
|
reactant
|
|
Smiles
|
O(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C
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|
Name
|
|
|
Quantity
|
3.48 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
|
Name
|
|
|
Quantity
|
200 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
60 °C
|
Stirring
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Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 60° C. for 12 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
methanol was removed under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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the obtained material was redissolved in 100 mL of ethyl acetate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Then, the resultant solution was subjected to separation
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After that, recrystallization with hexane at 4° C.
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
collection
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filter (G6)
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(OC(C)(C)C)NCCCCCCCC(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 22.9 mmol | |
| AMOUNT: MASS | 5.93 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 72.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
